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Compound of Interest

6-(2,5-Dichlorophenyl)pyridazin-3-
Compound Name:

ol
CAS No.: 1154599-00-4
Cat. No.: B1462690

Get Quote

Introduction: The Double-Edged Scaffold

Chlorinated pyridazines (e.g., 3,6-dichloropyridazine, 3,4,5-trichloropyridazine) are "privileged
structures” in medicinal chemistry, serving as critical electrophilic linchpins in the synthesis of
kinase inhibitors and agrochemicals. Their electron-deficient nature makes them ideal for
nucleophilic aromatic substitution (

), allowing for rapid diversification of drug candidates.

However, this same reactivity profile dictates their hazardous nature. Beyond standard toxicity,
these compounds possess a latent sensitization potential and hydrolytic instability that are
often underestimated in generic Safety Data Sheets (SDS). This guide synthesizes high-level
safety engineering with practical bench-side protocols to ensure researcher safety and
compound integrity.

Chemical & Toxicological Profile
The Sensitization Trap
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While often classified primarily as acute toxins (Oral Cat 3) and irritants, the structural activity
relationship (SAR) of highly chlorinated heterocycles suggests a significant risk of Allergic
Contact Dermatitis (ACD).

o Mechanism: Chlorinated pyridazines act as haptens. Upon skin contact, they can react with
skin proteins (via nucleophilic substitution with lysine or cysteine residues) to form an
immunogenic complex.

o Evidence: Studies on the analogue 3,4,5-trichloropyridazine have demonstrated positive
sensitization in Guinea Pig Maximization Tests [1].[1] Researchers must treat all chlorinated
pyridazines as potent sensitizers.

Quantitative Hazard Summary

The following data aggregates typical classifications for this compound class (e.g., 3,6-
dichloropyridazine).

Hazard Category GHS Classification =~ H-Code Critical Effect

Toxic if swallowed.[2]
Acute Toxicity Category 3 (Oral) H301 [3][4] Rapid
absorption.

Causes skin irritation.

Skin Corrosion Category 2 H315 [2][4] Permeation risk.
(516171

Severe eye irritation.
Eye Damage Category 2A H319 [3][4] lachrymatory
potential.[2][3][4][8]

Potential for
Sensitization Implied - anaphylaxis/dermatitis

upon re-exposure.

Respiratory tract
STOT-SE Category 3 H335 irritation (dust/vapor).

[4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3416588/
https://www.fishersci.pt/store/msds?partNumber=11482527&productDescription%3D3%2C6-DICHLOROPYRIDAZINE%2C+98%25%2C25G&countryCode=PT&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_141-30-0.do
https://www.fishersci.pt/store/msds?partNumber=11482527&productDescription%3D3%2C6-DICHLOROPYRIDAZINE%2C+98%25%2C25G&countryCode=PT&language=en
https://www.capotchem.cn/doc/msds_141-30-0.do
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Chart.pdf
https://pubmed.ncbi.nlm.nih.gov/6507285/
https://www.lakeheadu.ca/sites/default/files/uploads/63/Health-and-Safety-Docs/Ansell_Chemical_Glove_Resistance_Guide_Aug_2016.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_141-30-0.do
https://www.fishersci.pt/store/msds?partNumber=11482527&productDescription%3D3%2C6-DICHLOROPYRIDAZINE%2C+98%25%2C25G&countryCode=PT&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_141-30-0.do
https://www.fishersci.com/store/msds?partNumber=AAA14795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_141-30-0.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Engineering Controls & PPE: The Barrier Strategy

Standard nitrile exam gloves are insufficient for prolonged handling of chlorinated heterocycles.
The chlorine atoms increase lipophilicity, facilitating rapid permeation through thin nitrile rubber.

Glove Selection Protocol

Recommendation: Use a "Laminate-Under-Nitrile" double-glove system for all synthesis and

weighing operations.

 Inner Layer: Silver Shield® (EVOH/PE laminate) or similar. Rationale: Resists permeation of

chlorinated aromatics for >4 hours [2].

o Outer Layer: 5-8 mil Nitrile. Rationale: Provides dexterity and protects the inner laminate

glove from physical abrasion.

Visualization: PPE Decision Logic

Task Assessment

Is compound in solution? Is compound solid?

Yes (High Permeation Risk) Weighing > 10mg or Synthesis

Laminate Liner + Nitrile Outer Standard Nitrile (Double)
MANDATORY < 15 min exposure

Glove Box / Isolator

Click to download full resolution via product page
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Figure 1: PPE Decision Matrix. Note that solutions pose a higher permeation risk than solids
due to solvent carrier effects.

Operational Protocols
Static-Free Weighing Procedure

Chlorinated pyridazines are often crystalline solids prone to static charging. This causes "fly-
away" powder, increasing inhalation risk and balance contamination.

Engineering Control: Operate inside a balance enclosure or fume hood with a face velocity of
0.3-0.5 m/s.

 lonization: Use a static ionizing bar or gun on the weigh boat before adding the compound.

o Technique: Do not use a spatula. Pour gently from the source vial or use a disposable anti-
static funnel.

» Decontamination: Immediately wipe the balance area with a tissue dampened in 10% NaOH
(to quench traces), followed by water.

Storage & Stability: The Hydrolysis Threat

Chlorinated pyridazines are moisture-sensitive. The electron-withdrawing nitrogen atoms make
the carbon-chlorine bond susceptible to hydrolysis by atmospheric moisture, releasing
Hydrogen Chloride (HCI) gas.

Storage Rules:
e Temperature: Store at 2—8°C.
e Atmosphere: Store under Argon or Nitrogen.

o Container: Tightly sealed glass with Teflon-lined caps. Parafilm is insufficient as HCI gas can
embrittle it over time.

Visualization: Degradation Pathway
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Figure 2: Hydrolytic degradation pathway. The release of HCI gas can pressurize storage vials
and corrode metal storage cabinets.

Emergency Response & Waste Management
Spill Cleanup (Solid)

Do not dry sweep. Dust generation is the primary respiratory hazard.
 Isolate: Evacuate the immediate area (3-meter radius).
o PPE: Wear Tyvek sleeves, double gloves (Laminate/Nitrile), and N95/P100 respirator.

o Method: Cover spill with wet paper towels (dampened with water) to prevent dust. Scoop up
the wet slurry.

e Quench: Wipe the surface with 5% NaOH solution to neutralize any hydrolyzed HCI or
remaining active electrophiles.

Waste Disposal

» Stream: Halogenated Organic Waste.

e Segregation: Do not mix with strong basic waste streams in the primary container to avoid
uncontrolled exotherms (unless deliberately quenched in a controlled reactor).

o Labeling: Clearly tag as "Water Reactive" and "Toxic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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